Cas no 656810-16-1 (Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)
656810-16-1 structure
Product Name:Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
CAS No:656810-16-1
MF:C19H19Cl3O4
MW:417.710763216019
CID:397649
PubChem ID:71375505
Update Time:2025-04-19
Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
- 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]benzaldehyde
- 656810-16-1
- 4-{3-[3-(2,4,5-TRICHLOROPHENOXY)PROPOXY]PROPOXY}BENZALDEHYDE
- DTXSID30798241
-
- Inchi: 1S/C19H19Cl3O4/c20-16-11-18(22)19(12-17(16)21)26-10-2-8-24-7-1-9-25-15-5-3-14(13-23)4-6-15/h3-6,11-13H,1-2,7-10H2
- InChI Key: FCGNAAGDFOJBGK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OCCCOCCCOC1C=CC(C=O)=CC=1)Cl)Cl
Computed Properties
- Exact Mass: 416.03507
- Monoisotopic Mass: 416.034892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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